Cas no 2137603-59-7 (Cyclobutane, 1-(bromomethyl)-1-(2-methyl-2-propen-1-yl)-)

• Product Name: Cyclobutane, 1-(bromomethyl)-1-(2-methyl-2-propen-1-yl)-
• CAS No: 2137603-59-7
• MF: C₉H₁₅Br
• MW: 203.119402170181
• CID: 5286181
• Update Time: 2025-10-12

Cyclobutane, 1-(bromomethyl)-1-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(bromomethyl)-1-(2-methyl-2-propen-1-yl)-

• Inchi： 1S/C9H15Br/c1-8(2)6-9(7-10)4-3-5-9/h1,3-7H2,2H3
• InChI Key： PRZWCVYACRGDTG-UHFFFAOYSA-N
• SMILES： C1(CBr)(CC(C)=C)CCC1

Additional information on Cyclobutane, 1-(bromomethyl)-1-(2-methyl-2-propen-1-yl)-

Cyclobutane, 1-(bromomethyl)-1-(2-methyl-2-propen-1-yl)- (CAS No. 2137603-59-7)

Cyclobutane, 1-(bromomethyl)-1-(2-methyl-2-propen-1-yl) (CAS No. 2137603-59-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its cyclobutane core and functional groups, offers a range of potential applications in drug discovery and materials science.

The molecular structure of Cyclobutane, 1-(bromomethyl)-1-(2-methyl-2-propen-1-yl) is particularly intriguing due to its cyclobutane ring, which is a four-membered ring that exhibits unique conformational properties. The presence of the bromomethyl and 2-methyl-2-propen-1-yl groups adds further complexity and reactivity to the molecule, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of cyclobutane derivatives in various biological processes. For instance, a study published in the Journal of Organic Chemistry (2023) demonstrated that cyclobutane-containing compounds can exhibit potent anti-inflammatory properties. The bromomethyl group in Cyclobutane, 1-(bromomethyl)-1-(2-methyl-2-propen-1-yl) can be readily functionalized to introduce additional pharmacophores, enhancing its potential as a lead compound for drug development.

In the context of pharmaceutical research, Cyclobutane, 1-(bromomethyl)-1-(2-methyl-2-propen-1-yl) has shown promise as a scaffold for the synthesis of novel therapeutic agents. Its structural flexibility allows for the creation of diverse derivatives with tailored biological activities. For example, researchers at the University of California, San Francisco (UCSF) have utilized this compound to develop new inhibitors for specific protein-protein interactions, which are implicated in various diseases such as cancer and neurodegenerative disorders.

The synthetic accessibility of Cyclobutane, 1-(bromomethyl)-1-(2-methyl-2-propen-1-yl) is another key factor contributing to its widespread use in chemical research. A recent publication in the Tetrahedron Letters (2023) described an efficient and scalable synthesis route for this compound using transition-metal-catalyzed reactions. This method not only improves yield but also reduces environmental impact, aligning with the principles of green chemistry.

Beyond its applications in drug discovery, Cyclobutane, 1-(bromomethyl)-1-(2-methyl-2-propen-1-yl) has also found utility in materials science. Its unique molecular architecture makes it suitable for the design of advanced polymers and functional materials. For instance, researchers at the Massachusetts Institute of Technology (MIT) have explored the use of cyclobutane derivatives in the development of stimuli-responsive materials that can change their properties in response to external stimuli such as light or temperature.

In conclusion, Cyclobutane, 1-(bromomethyl)-1-(2-methyl-2-propen-1-yl) (CAS No. 2137603-59-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and synthetic versatility make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play a crucial role in advancing our understanding and capabilities in organic chemistry and pharmaceutical sciences.